(3-(Benzyloxy)-5-(benzyloxymethyl)-2-methyl-pyridin-4-yl)methanol

• CAS No.: 25183-10-2
• Molecular Formula: C22H23NO3
• Molecular Weight: 349.4 g/mol
• IUPAC Name: [2-methyl-3-phenylmethoxy-5-(phenylmethoxymethyl)pyridin-4-yl]methanol
• InChI: InChI=1S/C22H23NO3/c1-17-22(26-15-19-10-6-3-7-11-19)21(13-24)20(12-23-17)16-25-14-18-8-4-2-5-9-18/h2-12,24H,13-16H2,1H3
• InChI Key: XDAGTQTURXXFRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C(=C1OCC2=CC=CC=C2)CO)COCC3=CC=CC=C3

Description

(3-(Benzyloxy)-5-(benzyloxymethyl)-2-methyl-pyridin-4-yl)methanol is a pyridine derivative featuring two benzyl ether groups at positions 3 and 5, a hydroxymethyl group at position 4, and a methyl group at position 2. This compound is likely utilized as a synthetic intermediate in pharmaceutical chemistry, given the prevalence of benzyl-protecting groups in drug development (e.g., TLR agonist precursors in and nucleoside analogs in ). Its structure combines lipophilic benzyl moieties with polar hydroxymethyl functionality, balancing solubility and reactivity for further derivatization.

Comparison with Similar Compounds

Structural Variations in Heterocyclic Cores

• Pyridine vs. Pyrimidine Derivatives :
  The target compound’s pyridine core differs from pyrimidine-based analogs like 6-[(3-benzyloxy-2-benzyloxymethyl)propyl]-1,3-dimethoxymethyl-5-methylpyrimidin-2,4-dione (). Pyrimidines with 2,4-dione groups exhibit enhanced hydrogen-bonding capacity and acidity due to electron-withdrawing effects, contrasting with the pyridine’s basic nitrogen.

  • Key Impact : Pyridine derivatives may display higher membrane permeability due to reduced polarity compared to pyrimidin-diones.
• Furanone and Purine Systems: Compounds such as (4R,5R)-5-(benzyloxymethyl)-3,3-difluoro-4-hydroxy-dihydrofuran-2(3H)-one () and purine derivatives () incorporate oxygen- or nitrogen-rich bicyclic frameworks.

Substituent Positioning and Functional Groups

• Chloromethyl vs. Benzyloxymethyl: The analog [5-(benzyloxy)-4-(chloromethyl)-3-pyridinyl]methanol () replaces the benzyloxymethyl group with a chloromethyl moiety. Reactivity: The chloromethyl group is more electrophilic, enabling nucleophilic substitution reactions, while benzyloxymethyl offers stability and requires deprotection (e.g., hydrogenolysis) for further modification. Synthetic Yield: reports yields up to 61% for chloromethyl derivatives, contrasting with the 17% yield for a structurally related pyridine-imidazo hybrid ().

• Benzyloxy vs. Methoxybenzyloxy Groups :
  Analogs like 3-benzyloxy-4-chloromethyl-5-(4-methoxy-benzyloxymethyl)-pyridine () introduce methoxy-substituted benzyl groups, increasing electron density and altering lipophilicity (logP).